Cas no 5164-78-3 ((E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone)
5164-78-3 structure
Product Name:(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
CAS No:5164-78-3
MF:C13H18O
MW:190.281424045563
CID:377866
PubChem ID:6437348
Update Time:2025-04-19
(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
- (E,E)-4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
- 2-Cyclohexen-1-one,4-(2E)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-
- (4Z)-4-but-2-enylidene-3,5,5-trimethyl-cyclohex-2-en-1-one
- 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (E,E)-
- 4-[(2E)-but-2-en-1-ylidene]-3,5,5-trimethylcyclohex-2-en-1-one
- 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (?,E)-
- 70941-45-6
- UNII-9XFN7T7VV5
- 4-[(E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one
- 5164-78-3
- 9XFN7T7VV5
- EINECS 225-943-7
-
- MDL: MFCD09751414
- Inchi: 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5+,12-7?
- InChI Key: CBQXHTWJSZXYSK-QYHKEWNESA-N
- SMILES: O=C1C=C(C)C(=C/C=C/C)C(C)(C)C1
Computed Properties
- Exact Mass: 190.13584
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5164-78-3 ((E)-4-((E)-But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone) Related Products
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